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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of the fundamental chemical properties of calcium
bromate, focusing on its molecular formula and molar mass. The information is presented to

support research and development activities where precise chemical characterization is

essential.

Molecular and Molar Characteristics
Calcium bromate is an inorganic compound formed from one calcium cation (Ca²⁺) and two

bromate anions (BrO₃⁻).

Molecular Formula
The molecular formula for calcium bromate is Ca(BrO₃)₂.[1][2] This formula indicates that

each molecule of calcium bromate contains one calcium atom, two bromine atoms, and six

oxygen atoms. An alternative representation of the molecular formula is Br₂CaO₆.[3][4][5]

Molar Mass
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The

molar mass of calcium bromate is calculated as follows:

(Atomic mass of Ca) + 2 * (Atomic mass of Br) + 6 * (Atomic mass of O)
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Based on the atomic masses of the elements, the molar mass of calcium bromate is

approximately 295.88 g/mol .[3][4]

Quantitative Data Summary
The following table summarizes the key quantitative data for calcium bromate and its

constituent elements.

Element Symbol
Atomic Mass (
g/mol )

Quantity in
Ca(BrO₃)₂

Total Mass (
g/mol )

Calcium Ca 40.08[6][7][8] 1 40.08

Bromine Br 79.90[9] 2 159.80

Oxygen O
16.00[10][11][12]

[13]
6 96.00

Calcium Bromate Ca(BrO₃)₂ 295.88

Experimental Protocols
While this document focuses on the fundamental properties of calcium bromate, a common

experimental protocol for its synthesis involves the reaction of calcium hydroxide with bromic

acid or by the electrolysis of a calcium bromide solution.[2] Another method involves dissolving

bromine in a hot solution of calcium hydroxide.[2]

Example Synthesis via Neutralization:

Preparation of Reactants: Prepare a solution of calcium hydroxide (Ca(OH)₂) and a solution

of bromic acid (HBrO₃).

Reaction: Slowly add the bromic acid solution to the calcium hydroxide solution while stirring.

The neutralization reaction is as follows: Ca(OH)₂ + 2HBrO₃ → Ca(BrO₃)₂ + 2H₂O

Crystallization: Concentrate the resulting solution by heating to evaporate the water.

Isolation and Purification: Cool the concentrated solution to allow calcium bromate crystals

to form. The crystals can then be isolated by filtration, washed with a small amount of cold
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distilled water, and dried.

Visualization of Molar Mass Calculation
The logical relationship for calculating the molar mass of calcium bromate is illustrated in the

diagram below.

Calcium (Ca)
40.08 g/mol

1 * 40.08
= 40.08 g/mol

Bromine (Br)
79.90 g/mol

2 * 79.90
= 159.80 g/mol

Oxygen (O)
16.00 g/mol

6 * 16.00
= 96.00 g/mol

Sum of Masses Molar Mass of Ca(BrO₃)₂
295.88 g/mol

Click to download full resolution via product page

Caption: Molar mass calculation workflow for calcium bromate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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